4-sec-butoxy-N-(2-fluorophenyl)benzamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• IUPAC Name: 4-butan-2-yloxy-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C17H18FNO2/c1-3-12(2)21-14-10-8-13(9-11-14)17(20)19-16-7-5-4-6-15(16)18/h4-12H,3H2,1-2H3,(H,19,20)
• InChI Key: FCSNJXRQFVAJJQ-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F

Description

4-sec-butoxy-N-(2-fluorophenyl)benzamide, also known as SBF-1, is a chemical compound that has gained attention from the scientific community due to its potential as a research tool. SBF-1 belongs to the class of benzamide derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 4-sec-butoxy-N-(2-fluorophenyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. 4-sec-butoxy-N-(2-fluorophenyl)benzamide has also been shown to induce the expression of certain genes involved in apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
4-sec-butoxy-N-(2-fluorophenyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, 4-sec-butoxy-N-(2-fluorophenyl)benzamide has been shown to have anti-inflammatory effects, as well as the ability to modulate the immune system. 4-sec-butoxy-N-(2-fluorophenyl)benzamide has also been shown to have neuroprotective properties, making it a promising compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 4-sec-butoxy-N-(2-fluorophenyl)benzamide is its ease of synthesis and purification, making it a readily available research tool. However, 4-sec-butoxy-N-(2-fluorophenyl)benzamide has some limitations in terms of its solubility in aqueous solutions, which can make it challenging to work with in certain experiments. Additionally, the mechanism of action of 4-sec-butoxy-N-(2-fluorophenyl)benzamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 4-sec-butoxy-N-(2-fluorophenyl)benzamide. One area of interest is the development of 4-sec-butoxy-N-(2-fluorophenyl)benzamide analogs with improved solubility and potency. Another area of interest is the investigation of 4-sec-butoxy-N-(2-fluorophenyl)benzamide's potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 4-sec-butoxy-N-(2-fluorophenyl)benzamide and its potential applications in cancer treatment.

Synthesis Methods

4-sec-butoxy-N-(2-fluorophenyl)benzamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2-fluoroaniline with 4-sec-butoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography.

Scientific Research Applications

4-sec-butoxy-N-(2-fluorophenyl)benzamide has been used in various scientific research studies as a tool to investigate the physiological and biochemical effects of benzamide derivatives. One of the primary applications of 4-sec-butoxy-N-(2-fluorophenyl)benzamide is in the study of cancer cell lines. 4-sec-butoxy-N-(2-fluorophenyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.